Cas no 2097872-35-8 (1-(2,5-Dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine)

• Product Name: 1-(2,5-Dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine
• CAS No: 2097872-35-8
• MF: C₁₆H₁₇N₅O₃
• MW: 327.337882757187
• CID: 5467932
• Update Time: 2025-05-20

1-(2,5-Dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine
• (2,5-dimethylfuran-3-yl)-[3-[(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy]azetidin-1-yl]methanone
• 1-(2,5-Dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine

• Inchi： 1S/C16H17N5O3/c1-9-4-14(21-16(19-9)17-8-18-21)24-12-6-20(7-12)15(22)13-5-10(2)23-11(13)3/h4-5,8,12H,6-7H2,1-3H3
• InChI Key： CNXFTTLQDNCWPO-UHFFFAOYSA-N
• SMILES： O(C1=CC(C)=NC2=NC=NN12)C1CN(C(C2C=C(C)OC=2C)=O)C1

Computed Properties

• Exact Mass: 327.13313942 g/mol
• Monoisotopic Mass: 327.13313942 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 327.34
• XLogP3: 1.7
• Topological Polar Surface Area: 85.8

Additional information on 1-(2,5-Dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine

Introduction to Compound with CAS No. 2097872-35-8 and Product Name: 1-(2,5-Dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine

Compound with the CAS number 2097872-35-8 and the product name 1-(2,5-Dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular framework of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.

The core structure of this compound is characterized by a 2,5-Dimethylfuran-3-carbonyl moiety, which is a derivative of furan incorporating a carbonyl group. This moiety is known for its ability to participate in various chemical reactions, including condensation and cyclization processes, making it a versatile building block in organic synthesis. The presence of the 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl group further enhances the complexity and functionality of the molecule. This heterocyclic system is a fused triazole and pyrimidine ring structure, which is frequently employed in the development of bioactive molecules due to its ability to interact with biological targets.

The azetidine ring in the compound's name (azetidine) is another critical feature that contributes to its pharmacological potential. Azetidine derivatives are known for their role as intermediates in the synthesis of various pharmaceuticals and have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of these functional groups in 1-(2,5-Dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine suggests that it may exhibit multiple modes of action simultaneously.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The [1,2,4]triazolo[1,5-a]pyrimidin scaffold has been particularly studied for its potential as an antiviral agent. Studies have shown that compounds incorporating this scaffold can interfere with viral replication by inhibiting key enzymes involved in the viral life cycle. The incorporation of a methyl group at position 5 further modulates the electronic properties of the triazolopyrimidine ring, potentially enhancing its binding affinity to biological targets.

The 2,5-Dimethylfuran-3-carbonyl moiety also plays a crucial role in determining the compound's reactivity and stability. This group can undergo various transformations under different reaction conditions, making it a valuable component for synthetic chemists. Additionally, the azetidine ring provides a rigid framework that can help stabilize the overall molecular structure while allowing for conformational flexibility necessary for biological interactions.

In terms of biological activity, preliminary studies on derivatives of this class have shown promising results in several therapeutic areas. For instance, some analogs have demonstrated inhibitory effects on kinases and other enzymes involved in cancer progression. The combination of the 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin and azetidine moieties may contribute to potentiation effects when these compounds are tested against various disease models.

The synthesis of 1-(2,5-Dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between furan derivatives and appropriate carbonyl compounds followed by cyclization processes to form the heterocyclic systems. The introduction of the azetidine ring often requires protection-deprotection strategies to prevent unwanted side reactions.

One of the most significant challenges in working with such complex molecules is achieving regioselectivity during synthesis. The presence of multiple reactive sites necessitates precise control over reaction conditions to ensure that the desired product is formed without significant byproduct formation. Advances in catalytic systems and asymmetric synthesis have helped address these challenges by providing more efficient and selective synthetic routes.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a molecule behaves within an organism is crucial for determining its therapeutic potential. Factors such as solubility, stability in biological fluids, and metabolic pathways must be carefully evaluated to assess whether a compound can reach its target site effectively and remain active long enough to exert its desired effect.

Computational modeling has become an indispensable tool in modern drug discovery research. Molecular docking studies can predict how this compound interacts with potential biological targets such as enzymes or receptors. These studies help researchers identify promising candidates for further experimental validation while minimizing time-consuming wet lab experiments.

In conclusion,1-(2,5-Dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,